Cas no 922104-97-0 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-methylbenzene-1-sulfonamide)

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-methylbenzene-1-sulfonamide structure

922104-97-0 structure

Product Name:N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-methylbenzene-1-sulfonamide

CAS No:922104-97-0

MF:C₂₁H₂₆N₂O₄S

MW:402.507144451141

CID:6021030

PubChem ID:40958329

Update Time:2023-11-27

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-methylbenzene-1-sulfonamide
- Benzenesulfonamide, 4-methyl-N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-5-propyl-1,5-benzoxazepin-7-yl)-
- N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methylbenzenesulfonamide
- 922104-97-0
- AKOS024637883
- F2297-0325
- N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-4-methylbenzenesulfonamide
- Inchi： 1S/C21H26N2O4S/c1-5-12-23-18-13-16(8-11-19(18)27-14-21(3,4)20(23)24)22-28(25,26)17-9-6-15(2)7-10-17/h6-11,13,22H,5,12,14H2,1-4H3
- InChI Key： GOQFNUFVOJURQZ-UHFFFAOYSA-N
- SMILES： C1(S(NC2=CC=C3OCC(C)(C)C(=O)N(CCC)C3=C2)(=O)=O)=CC=C(C)C=C1

Computed Properties

Exact Mass: 402.16132849g/mol
Monoisotopic Mass: 402.16132849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 650
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 84.1Å²

Experimental Properties

Density: 1.217±0.06 g/cm3(Predicted)
Boiling Point: 600.0±60.0 °C(Predicted)
pka: 8.91±0.40(Predicted)

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-methylbenzene-1-sulfonamide Pricemore >>

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Life Chemicals	F2297-0325-2μmol	N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-methylbenzene-1-sulfonamide	922104-97-0	90%+	2μl	$57.0	2023-05-16
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